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Introduction

Solvent Blue 97 is a synthetic anthraquinone dye characterized by its vibrant reddish-blue hue
and high solubility in organic solvents.[1][2] In materials science, it is primarily utilized as a
colorant for a wide range of polymers due to its excellent thermal stability, lightfastness, and
resistance to migration.[3][4][5] These properties make it a reliable choice for coloring plastics
that undergo high-temperature processing and for applications requiring long-term color
durability.[5] While its primary application is in industrial coloration of materials such as
polystyrene (PS), polyethylene terephthalate (PET), polycarbonate (PC), and acrylonitrile
butadiene styrene (ABS), its stable molecular structure and predictable chromatic properties
offer a basis for research into functionalized materials.[3][4][6]

These application notes provide a comprehensive overview of the properties of Solvent Blue
97 and detailed protocols for its incorporation and performance evaluation in polymer matrices.

Physicochemical and Performance Data
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The following tables summarize the key properties of Solvent Blue 97, compiled from various
technical data sheets.

Table 1: General and Physicochemical Properties of Solvent Blue 97

Property Value Reference

1,4-Bis[(2,6-diethyl-4-
Chemical Name methylphenyl)amino]-9,10- [7]

anthracenedione

C.l. Name Solvent Blue 97 [3]
CAS Number 32724-62-2, 61969-44-6 [7]
Molecular Formula C36H38N202 [8]
Molecular Weight 530.71 g/mol [8]
Appearance Reddish-blue to blue powder [31[7]
Melting Point 200 - 250 °C [31[7]
Density ~1.17 - 1.45 g/cm3 [31[7]

N Insoluble in water; soluble in
Solubility ] [11[3]
organic solvents.

Table 2: Performance and Fastness Properties of Solvent Blue 97 in Polymers
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Property Rating/Value Notes Reference
Heat Resistance Up to 300 °C In Polystyrene (PS) [3]
] On a scale of 1-8,
Light Fastness 7-8 ) [3]
where 8 is excellent.
S ] Especially in
Migration Resistance Excellent ) [3]
crystalline polymers.
) ) On a scale of 1-5,
Acid Resistance 5 _ [7]
where 5 is excellent.
] ) On a scale of 1-5,
Alkali Resistance 5 [7]

where 5 is excellent.

Experimental Protocols

The following protocols provide detailed methodologies for the incorporation and evaluation of

Solvent Blue 97 in a polymer matrix. Polystyrene is used as an exemplary polymer due to its

common use with this dye.

Protocol 1: Incorporation of Solvent Blue 97 into
Polystyrene via Melt Compounding

This protocol describes the preparation of colored polystyrene samples using a twin-screw

extruder.

Materials and Equipment:

Pelletizer

Gravimetric feeder

Solvent Blue 97 powder

Polystyrene (PS) pellets (e.g., general-purpose PS)

Twin-screw extruder with a temperature-controlled barrel
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e Drying oven
Procedure:

e Drying: Dry the polystyrene pellets in a drying oven at 80°C for 4 hours to remove any
residual moisture.

e Premixing: Prepare a masterbatch or a physical premix of Solvent Blue 97 and PS pellets.
For a 0.05% (w/w) final concentration, weigh 0.5 g of Solvent Blue 97 and 999.5 g of dried
PS pellets. Tumble mix for 15 minutes to ensure a homogeneous distribution.

o Extruder Setup: Set the temperature profile of the twin-screw extruder. A typical profile for PS
is:

o Feed zone: 180°C

o Compression zone: 190°C
o Metering zone: 200°C

o Die: 210°C

e Compounding:

[¢]

Calibrate and set the gravimetric feeder to deliver the premixed material into the extruder
at a constant rate.

[¢]

Set the screw speed (e.g., 200 rpm).

o

Start the extruder and allow the temperature to stabilize.

[e]

Begin feeding the premix into the extruder.

o

The molten, colored polymer strand will exit the die.

o Pelletizing: Cool the extrudate in a water bath and feed it into a pelletizer to produce colored
PS pellets.
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e Drying: Dry the resulting pellets at 80°C for 2 hours. The pellets are now ready for further
processing (e.g., injection molding) and testing.

Protocol 2: Evaluation of Heat Stability of Solvent Blue
97 in Polystyrene

This protocol details the assessment of color change after exposure to elevated temperatures,
simulating processing conditions.

Materials and Equipment:

Colored PS pellets from Protocol 1

Injection molding machine

Spectrocolorimeter

Thermostatically controlled oven

Procedure:

e Sample Preparation:

o Using the injection molding machine, produce several standardized plaques (e.g., 50 mm
x 50 mm x 2 mm) from the colored PS pellets. Set the processing temperature to 220°C.

o Reserve one plaque as the control (unexposed).

o Initial Color Measurement: Measure the CIE Lab* color coordinates of the control plaque
using a spectrocolorimeter. Take measurements at three different locations on the plaque
and calculate the average.

e Thermal Exposure:

o Place the remaining plaques in a preheated oven at various temperatures (e.g., 240°C,
260°C, 280°C, 300°C).

o Maintain each sample in the oven for a fixed dwell time (e.g., 10 minutes).
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e Post-Exposure Color Measurement:
o Remove the plagues from the oven and allow them to cool to room temperature.
o Measure the CIE Lab* color coordinates of each heat-exposed plaque.

o Data Analysis:

o Calculate the total color difference (AEab) for each temperature point relative to the control
sample using the formula: AEab = V[(AL)? + (Aa)? + (Ab*)?]

o A AE*ab value of < 1 is generally considered imperceptible. A higher value indicates a
more significant color change.

o Plot AE*ab as a function of temperature to determine the heat stability limit.

Protocol 3: Assessment of Lightfastness of Solvent Blue
97 in a Polymer Matrix

This protocol is based on the principles of ISO 105-B02 for determining the resistance of the
color to an artificial light source.

Materials and Equipment:

Colored polymer plaques (from Protocol 1)

Xenon arc lamp weathering chamber

Blue Wool Scale (ISO 105-B01)

Gray Scale for assessing color change (ISO 105-A02)

Opaque masks

Procedure:

o Sample Mounting: Mount the colored polymer plaques onto sample holders. Cover a portion
of each sample with an opaque mask to serve as the unexposed reference area.
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e Blue Wool Standard: Mount the Blue Wool Scale standards (typically grades 4-8 for high-
performance dyes) in the same manner.

e Exposure:
o Place the samples in the xenon arc weathering chamber.
o Set the test conditions according to ISO 105-B02 (e.qg., irradiance, temperature, humidity).
o Expose the samples and the Blue Wool Scale to the xenon arc light.
o Evaluation:
o Periodically inspect the samples and the Blue Wool standards.

o The test ends when the contrast between the exposed and unexposed parts of the sample
is equal to grade 4 on the Gray Scale.

o At this point, identify which Blue Wool standard shows a similar degree of fading (i.e., a
contrast also equal to grade 4 on the Gray Scale).

o Rating: The lightfastness rating of the sample is the number of the Blue Wool standard that
exhibits the same degree of color change. For Solvent Blue 97, this is expected to be in the
7-8 range.

Visualized Workflows

The following diagrams illustrate the logical workflow for selecting and testing a solvent dye for

a polymer application.
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Caption: Workflow for Solvent Dye Selection and Evaluation in Polymers.
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Conclusion

Solvent Blue 97 is a high-performance colorant for a wide array of plastics, valued for its
stability under demanding processing and end-use conditions. The protocols outlined above
provide a standardized framework for researchers and scientists to incorporate and rigorously
evaluate the performance of this dye in polymer matrices. While currently there is no
documented use of Solvent Blue 97 in drug development, its high stability and well-
characterized properties could make it a candidate for research into non-leaching, colored
polymeric materials for medical devices or packaging where clear identification is required.
Further research would be necessary to establish its biocompatibility and toxicological profile
for any such applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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